Cas no 2172540-56-4 (4-(3-aminopropyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid)

• Product Name: 4-(3-aminopropyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid
• CAS No: 2172540-56-4
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 5604225
• PubChem ID: 165861886
• Update Time: 2025-07-02

4-(3-aminopropyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172540-56-4
• EN300-1556267
• 4-[(3-aminopropyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]butanoic acid
• 4-(3-aminopropyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid

• Inchi： 1S/C22H26N2O4/c23-12-6-14-24(13-5-11-21(25)26)22(27)28-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20H,5-6,11-15,23H2,(H,25,26)
• InChI Key： MQAJYXAQSAYBRD-UHFFFAOYSA-N
• SMILES： O(C(N(CCCN)CCCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 382.18925731g/mol
• Monoisotopic Mass: 382.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92.9Ų

Additional information on 4-(3-aminopropyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid

Introduction to 4-(3-aminopropyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic Acid (CAS No. 2172540-56-4)

4-(3-aminopropyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2172540-56-4, is characterized by a complex molecular structure that includes a fluorenylmethoxycarbonyl (Fmoc) group and an aminobutanoic acid moiety. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of peptidomimetics and protein therapeutics.

The< strong>fluorenylmethoxycarbonyl group is a widely used protecting group in peptide synthesis, known for its stability under basic conditions and ease of removal under mild acidic conditions. This property makes it an invaluable tool for solid-phase peptide synthesis (SPPS), where it allows for the sequential addition of amino acids without interference from side reactions. The incorporation of the Fmoc group into 4-(3-aminopropyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid enhances its utility as a building block for more complex peptides and peptidomimetics.

The other key feature of this compound is the< strong>aminobutanoic acid moiety, which contributes to its solubility and reactivity. Aminobutanoic acid, also known as β-amino butyric acid (βABA), is an amino acid derivative that has been studied for its potential biological activities. It is structurally related to γ-aminobutyric acid (GABA), a neurotransmitter that plays a crucial role in regulating neuronal excitability. The presence of βABA in 4-(3-aminopropyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid may confer additional biological properties, making it a promising candidate for drug discovery and development.

Recent research has highlighted the importance of peptidomimetics in the development of novel therapeutic agents. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacokinetic properties, such as enhanced stability and bioavailability. The compound< strong>4-(3-aminopropyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid serves as an excellent scaffold for the synthesis of peptidomimetics due to its well-defined functional groups and structural flexibility.

In particular, the< strong>fluorenylmethoxycarbonyl group facilitates the introduction of additional functional moieties through nucleophilic substitution reactions, allowing for the creation of diverse peptidomimetic libraries. These libraries can then be screened for biological activity using high-throughput screening (HTS) techniques. The< strong>aminobutanoic acid moiety provides a site for further chemical modification, enabling the tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability.

The utility of this compound has been demonstrated in several recent studies. For instance, researchers have utilized 4-(3-aminopropyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid to synthesize novel peptidomimetics targeting various biological pathways. These include inhibitors of protein-protein interactions, which are implicated in diseases such as cancer and inflammation. The ability to modify both the Fmoc group and the βABA moiety allows for fine-tuning of the peptidomimetics' binding affinity and selectivity.

In addition to its role in drug discovery, 4-(3-aminopropyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid has potential applications in materials science and nanotechnology. The fluorenylmethoxycarbonyl group can be used to link this compound to other molecules via click chemistry reactions, such as azide-alkyne cycloadditions. This capability enables the creation of functional materials with tailored properties, including polymers, nanoparticles, and biosensors.

The< strong>molecular design of 4-(3-aminopropyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid exemplifies the growing trend towards rational drug design, where computational methods are used to predict and optimize molecular structures based on their biological activity. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to understand how this compound interacts with biological targets at the atomic level.

The< strong>synthetic accessibility of this compound is another important factor contributing to its widespread use in research. Modern synthetic methodologies have made it possible to produce complex molecules like 4-(3-aminopropyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid with high efficiency and purity. These methods often involve multi-step organic transformations that are optimized for scalability and reproducibility.

The< strong>biological activity of derivatives derived from 4-(3-aminopropyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminobutanoic acid has been extensively studied in recent years. For example, researchers have shown that certain peptidomimetics based on this scaffold exhibit potent inhibitory activity against enzymes involved in cancer progression. These findings have opened up new avenues for therapeutic intervention in various diseases.

In conclusion, 4-(3-amino propyl)(({9H-fluorenylmethoxy carbonyl})amino butanoic acid (CAS No.< strong>2172540 -56 -4) is a versatile compound with significant potential in pharmaceutical chemistry and biomedicine. Its unique structural features make it an excellent scaffold for synthesizing peptidomimetics with tailored biological activities. The growing body of research on this compound underscores its importance as a tool for drug discovery and development.